Cas no 6045-08-5 (tert-Butyl-d9-amine)

• Product Name: tert-Butyl-d9-amine
• CAS No: 6045-08-5
• MF: C₄H₁₁N
• MW: 82.1922962665558
• MDL: MFCD00084112
• CID: 529107
• PubChem ID: 24871988
• Update Time: 2025-06-29

tert-Butyl-d9-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propan-1,1,1,3,3,3-d6-amine,2-(methyl-d3)- (9CI)
• tert-Butyl-d9-amine
• (1,1-dimethylethyl)-cyclopentane
• [2H9]-t-butylamine
• [D9]-t-butylamine
• 2,2,2-trideuterio-1,1-bis-trideuteriomethyl-eth
• D9-tert-butylamine
• Lithium t-butylcyclopentadienide,
• t-butylcyclopentadienyl lithium
• tert.-Butyl-cyclopentan
• tert-butylamine-d9
• tert-butylcyclopentadienyl lithium
• tert-Butylcyclopentan
• tert-Butyl-cyclopentan
• tert-butylcyclopentane
• tert-butyl-cyclopentane
• 1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-amine
• 2-Amino-2-methyl-d3-propane-d6
• YBRBMKDOPFTVDT-GQALSZNTSA-N
• 6045-08-5
• 2-(Methyl-d3)-2-Propan-1,1,1,3,3,3-d6-amine; 2-Amino-2-methyl-d3-propane-1,1,1,3,3,3-d6
• MFCD00084112
• 2-AMINO-2-METHYL-D3-PROPANE-1,1,1,3,3,3-D6
• tert-Butyl-d9-amine, 98 atom % D

• MDL： MFCD00084112
• Inchi： 1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3/i1D3,2D3,3D3
• InChI Key： YBRBMKDOPFTVDT-GQALSZNTSA-N
• SMILES： NC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 82.145640069g/mol
• Monoisotopic Mass: 82.145640069g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.780 g/mL at 25 °C
• Melting Point: -67 °C(lit.)
• Boiling Point: 46 °C(lit.)
• Flash Point: 16 °F
• Refractive Index: n20/D 1.401(lit.)
• Solubility: Chloroform, DMSO, Methanol
• Solubility: Not determined
• Vapor Pressure: 363.0±0.0 mmHg at 25°C

tert-Butyl-d9-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H332-H314
• Warning Statement： P210-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-20/22-35
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：11-20/22-35
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on tert-Butyl-d9-amine

Teri-butyl-d9-amine (CAS No. 6045-08-5): A Comprehensive Overview

Teri-butyl-d9-amine, also known as tert-butyl amine, is a chemical compound with the CAS registry number 6045-08-5. This compound is a derivative of ammonia, where one of the hydrogen atoms is replaced by a tert-butyl group. The molecular formula of tert-butyl-d9-amine is C₄H₁₁N, and it has a molecular weight of 73.14 g/mol. The compound is a colorless liquid with a strong, pungent odor and is sparingly soluble in water but miscible with organic solvents such as ethanol and ether.

The synthesis of tert-butyl-d9-amine typically involves the reaction of tert-butyl chloride with ammonia in the presence of a catalyst, such as sodium or potassium. This reaction is exothermic and produces tert-butyl amine along with hydrogen chloride gas. The compound can also be prepared by the reduction of tert-butyl nitrite using hydrogen gas in the presence of a catalyst like palladium or platinum.

Tert-butyl amine finds applications in various fields, including organic synthesis, pharmaceuticals, and agrochemicals. It is commonly used as a building block in the synthesis of more complex organic molecules due to its reactivity and versatility. For instance, it can be used to prepare tertiary amines, which are essential components in many pharmaceutical agents.

In recent years, there has been growing interest in the use of tert-butyl-d9-amine in drug discovery and development. Researchers have explored its potential as a precursor for bioactive compounds with therapeutic properties. For example, studies have shown that tert-butyl amine derivatives can exhibit anti-inflammatory, antioxidant, and anticancer activities. These findings highlight the importance of this compound in advancing medical research.

The toxicity profile of tert-butyl amine has also been extensively studied to ensure its safe handling and use in industrial and laboratory settings. According to recent studies, exposure to tert-butyl amine can cause irritation to the eyes, skin, and respiratory system. However, it is not classified as a hazardous substance under normal conditions of use.

In conclusion, tert-butyl-d9-amine, with its unique chemical properties and wide range of applications, remains an important compound in various industries. Its role in organic synthesis and drug discovery continues to be explored by researchers worldwide. As new applications emerge, this compound will undoubtedly play an even more significant role in advancing scientific knowledge and technological innovation.